Cas no 220127-57-1 (Imatinib mesylate)

• Product Name: Imatinib mesylate
• CAS No: 220127-57-1
• MF: C₃₀H₃₅N₇O₄S
• MW: 589.708404779434
• MDL: MFCD04307699
• CID: 67008
• PubChem ID: 253661958
• Update Time: 2025-08-14

Imatinib mesylate Chemical and Physical Properties

Names and Identifiers

• Imatinib Mesylate
• 4-[(4-methyl-1-piperazinyl)methyl]-n-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-benzamide monomethanesulfonate
• 4-[(4-methylpiperazin-1-yl)methyl]-n-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]benzamide methanesulfonate
• CGP-57148B
• GLEEVEC
• GLIVEC
• IMATINIB METHANESULFONATE
• STI-571
• IMATINIB BASE(IMA-3)
• Imatinib Methanesulfonate, STI-571, CGP-57148B, Glivec
• IMATINIB MESYLATE (IMATINIB METHANESULFONATE)
• alpha-IMATINIB MESYLATE
• Imatinib mesylate(TINIBS )
• Imatinib Mesylate (STI571)
• 4-(4-Methylpiperazin-1-ylmethyl)-N-[4-methyl-3-(4-pyridin-3-yl-pyrimidin-2-ylamino)phenyl]benzamide methanesulfonic aci...
• 4-(4-Methylpiperazin-1-ylmethyl)-N-[4-methyl-3-(4-pyridin-3-yl-pyrimidin-2-ylamino)phenyl]benzamide methanesulfonic acid salt
• Gleevec (Imatinib Mesylate)
• Imatinib
• Imatinib (mesylate)
• Imatinib Mesilate
• Imatinib Mesylate (Imatinib Methanesulfonate,Gleevec®,Glivec® )
• Imatinnib Mesylate
• matinib mesylate
• Gleevac
• Imantinib mesylate
• Imatinib mesylate
• 4-[(4-Methyl-1-piperazinyl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]-phenyl]benzamide methanesulfonate
• 4-[(4-Methylpiperazin-1-yl)methyl]-N-(4-methyl-3-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}phenyl)benzamide mesylate
• CGP 57148
• Genfatinib
• imatinib monomesylate
• CGP 57148B
• Imatinib, methanesulfonate salt
• 8A1O1M485B
• STI 571
• Imatinib mesylate, 98%
• Imatinib mesylate (USAN)
• Imatinib mes
• Imatinib mesylate [USAN]
• DSSTox_RID_79501
• DSSTox_CID_20502
• DS
• STI571 Mesylate
• CGP-57148B Mesylate
• Imatinib mesylate?
• Q-201232
• 220127-57-1
• 4-[(4-methyl-1-piperazinyl)methyl]-n-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]benzamide methanesulfonate
• ;4-[(4-Methylpiperazin-1-yl)methyl]-N-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]benzamide methanesulfonate
• CHEMBL1642
• HMS3394B09
• MFCD04307699
• QTI571
• BCPP000204
• HMS3372O12
• I0936
• Imatinib medac
• IMATINIB MESYLATE [VANDF]
• Glivec (TN)
• IMATINIB MESILATE (EP MONOGRAPH)
• BENZAMIDE, 4-((4-METHYL-1-PIPERAZINYL)METHYL)-N-(4-METHYL-3-((4-(3-PYRIDINYL)-2-PYRIMIDINYL)AMINOPHENYL)-, METHANESULFONATE SALT
• HMS3265E01
• EX-A954
• J-523068
• Imatinib monomethanesulfonate
• Imatinib methane sulfonate
• D01441
• 220127-57-1 (mesylate)
• SCHEMBL8217
• 4-[(4-Methylpiperazin-1-yl)methyl]-N-[4-methyl-3-[[4-(pyridin-3-yl)pyrimidin-2-yl]amino]phenyl]benzamide methanesulfonate
• MLS001401456
• IMATINIB MESILATE [WHO-DD]
• HMS2233D16
• GGP-57148B
• QTI-571
• N-(4-methyl-3-(4-(pyridin-3-yl)pyrimidin-2-ylamino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide methanesulfonate
• AKOS015852497
• HSDB 7142
• HMS3265E02
• NCGC00159456-02
• Imatinib mesylate400 mg
• AM20080900
• Imatinib (as mesilate)
• NSC 716051
• IMATINIB MESYLATE [HSDB]
• CCG-101175
• A846640
• HMS3265F01
• C29H31N7O.CH4O3S
• 4-((4-Methyl-1-piperazinyl)methyl)-N-(4-methyl-3-((4-(3-pyridinyl)-2-pyrimidinyl)amino)phenyl)benzamide Monomethanesulfonate
• Gleevec (TN)
• CGP-57148
• HMS3265F02
• NCGC00159456-11
• CAS-220127-57-1
• BCP9000776
• s1026
• Methanesulfonate, Imatinib
• Benzamide, 4-((4-methyl-1-piperazinyl)methyl)-N-(4-methyl-3-((4-(3-pyridinyl)-2-pyrimidinyl)amino)phenyl)-, monomethanesulfonate
• AC-525
• FT-0601612
• IMATINIB METHANESULFONATE [MI]
• HMS2052B09
• IMATINIB MESILATE [JAN]
• M06311
• ST-1571 Mesylate
• YLMAHDNUQAMNNX-UHFFFAOYSA-N
• 4-[(4-methylpiperazin-1-yl)methyl]-N-(4-methyl-3-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}phenyl)benzamide methanesulfonate
• CHEBI:31690
• Imatinib(free base)
• HY-50946
• SY013513
• NSC716051
• HMS3654C07
• Q27114666
• Benzamide, 4-[(4-methyl-1-piperazinyl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-, methanesulfonate (1:1)
• Imatinib Mesylate (CGP-57148B, STI-571)
• 4-(4-Methyl-piperazin-1-ylmethyl)-N-[4-methyl-3-(4-pyridin- 3-yl)-pyrimidin-2-ylamino)-phenyl]-benzamidemethanesulfonic acid salt
• DTXSID9040502
• IMATINIB MESYLATE [ORANGE BOOK]
• Imatinib Mesylate,Gleevec,Glivec,CGP-57148B,STI-571
• A815828
• N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamidemethanesulfonate
• DTXCID7020502
• Benzamide,monomethanesulfonate
• Imatinib methanesulfonate salt
• IMATINIB MESILATE [EP MONOGRAPH]
• 111GE005
• NSC-716051
• Imatinib Methansulfonate
• BCP01255
• HB1943
• CGP57148B
• SW197805-4
• methanesulfonic acid; 4-[(4-methyl-1-piperazinyl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]benzamide
• Mesylate, Imatinib
• Imatinib accord
• KS-1236
• methanesulfonic acid; 4-[(4-methylpiperazin-1-yl)methyl]-N-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]benzamide
• BENZAMIDE, 4-((4-METHYL-1-PIPERAZINYL)METHYL)-N-(4-METHYL-3-((4-(3-PYRIDINYL)-2-PYRIMIDINYL)AMINOPHENYL)-, METHANESULPHONATE SALT
• Shantinib
• NC00425
• Imatinib mesilate (JAN)
• Tox21_111684
• hydron;methanesulfonate;4-[(4-methylpiperazin-1-yl)methyl]-N-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]benzamide
• IMATINIB MESILATE [MART.]
• 4-((4-methylpiperazin-1-yl)methyl)-N-(4-methyl-3-((4-pyridin-3-ylpyrimidin-2-yl)amino)phenyl)benzamide methanesulfonate
• NS00076459
• ImatinibMesylate
• Tox21_111684_1
• SMR000469175
• IMATINIB MESILATE (MART.)
• UNII-8A1O1M485B
• BI164678
• 4-[(4-methylpiperazin-1-yl)methyl]-N-{4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl}benzamide methanesulfonate
• N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide methanesulfonate
• 4-[(4-Methyl-1-piperazinyl)-methyl]-N-{4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]-amino]-phenyl}-benzamide monomethanesulphonate
• Imatinib for system suitability
• ST-1571 Mesylate , STI-571 , CGP-57148B
• Imatinib(free base)?
• methanesulfonic acid;4-[(4-methylpiperazin-1-yl)methyl]-N-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]benzamide
• Imatinib mesylate

• MDL： MFCD04307699
• Inchi： 1S/C29H31N7O.CH4O3S/c1-21-5-10-25(18-27(21)34-29-31-13-11-26(33-29)24-4-3-12-30-19-24)32-28(37)23-8-6-22(7-9-23)20-36-16-14-35(2)15-17-36;1-5(2,3)4/h3-13,18-19H,14-17,20H2,1-2H3,(H,32,37)(H,31,33,34);1H3,(H,2,3,4)
• InChI Key： YLMAHDNUQAMNNX-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)O.O=C(C1C=CC(=CC=1)CN1CCN(C)CC1)NC1C=CC(C)=C(C=1)NC1N=CC=C(C2C=NC=CC=2)N=1
• BRN： 10229624

Computed Properties

• Exact Mass: 589.24700
• Monoisotopic Mass: 589.24712380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 7
• Complexity: 799
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 149

Experimental Properties

• Color/Form: White crystalline powder
• Melting Point: 217-227°C
• Boiling Point: 754.9 oC at 760 mmHg
• Flash Point: 64℉
• Solubility: H2O: soluble10mg/mL, clear
• PSA: 149.03000
• LogP: 5.19690
• Vapor Pressure: No data available

Imatinib mesylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H361
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S16-S26-S36/37/39
• RTECS：CV5520550
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R11-R36/37/38-R43
• Hazard Level：3
• Packing Group：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides
• Pharmaceutical and Biochemical Products Medical Target Class